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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetracosane (n-C24H50) is a long-chain, saturated hydrocarbon that serves as a valuable

non-polar marker in the analysis of complex mixtures by gas chromatography (GC) and gas

chromatography-mass spectrometry (GC-MS). Its chemical inertness, thermal stability, and

well-defined chromatographic behavior make it an ideal internal standard and retention index

marker for the qualitative and quantitative analysis of a wide range of non-polar to moderately

polar compounds.[1] This document provides detailed application notes and protocols for the

effective use of tetracosane in various research and development settings.

Physicochemical Properties of Tetracosane
A thorough understanding of tetracosane's properties is crucial for its application as a marker.
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Property Value Reference

Molecular Formula C24H50 [2]

Molecular Weight 338.65 g/mol [1][3][4]

Appearance Colorless, waxy solid

Melting Point 50-52 °C

Boiling Point 391 °C

Solubility

Insoluble in water; soluble in

organic solvents like hexane,

benzene, and chloroform.

Chemical Inertness

Does not readily react with

acids, bases, or oxidizing

agents.

Key Applications
Tetracosane's stability and predictable elution make it suitable for several critical applications

in chromatography:

Internal Standard for Quantification: In quantitative analysis, an internal standard (IS) is a

compound added in a constant amount to all samples, calibration standards, and blanks. By

comparing the peak area of the analyte to that of the internal standard, variations in injection

volume, sample preparation, and instrument response can be corrected, leading to more

accurate and precise quantification. Tetracosane is an excellent internal standard for the

analysis of non-polar compounds such as fatty acid methyl esters (FAMEs), hydrocarbons,

and persistent organic pollutants.

Retention Index Marker: The Kovats Retention Index (RI) is a system that normalizes

retention times relative to the elution of a series of n-alkanes. This allows for the comparison

of retention data across different instruments and laboratories. By including tetracosane
(with a retention index of 2400) in a mixture of n-alkanes, it helps to accurately calculate the

retention indices of unknown compounds, aiding in their identification.
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Logical Workflow for Using Tetracosane as an
Internal Standard
The following diagram illustrates the general workflow for quantitative analysis using

tetracosane as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Tetracosane as a Non-Polar Marker
in Complex Mixtures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166392#tetracosane-as-a-non-polar-marker-in-
complex-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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